4-Methyl-2-pentyne
Overview
Description
4-Methyl-2-pentyne is a chemical compound with the molecular formula C6H10 . It is also known by other names such as 2-Pentyne, 4-methyl .
Synthesis Analysis
Poly(this compound) has been synthesized with quaternary ammonium salts to increase CO2 selectivity . The functional groups were introduced by a two-stage method: (i) bromination of the initial polymer and (ii) addition of tertiary alkylamines, namely trimethylamine (TMA) and trimethylamine (TEA) .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI string: InChI=1S/C6H10/c1-4-5-6(2)3/h6H,1-3H3 . The molecular weight of the compound is 82.1436 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 82.1436 . It has a boiling point of 346 K and a fusion point of 162.78 K .Scientific Research Applications
Synthesis of Polymers
4-Methyl-2-pentyne has been utilized in the synthesis of various polymers. For instance, polymers of this compound were synthesized using catalytic systems composed of tungsten hexachloride or niobium and tantalum pentachlorides combined with organometallic cocatalysts. These syntheses were carried out under various conditions, resulting in polymers with distinct supramolecular organizations (Khotimsky et al., 2003).
Gas Permeability of Membranes
The gas permeability of poly(this compound) membranes has been enhanced through plasma treatment. This treatment improved the selectivities of gases like O2, N2, H2, and CO2, while the permeabilities decreased. The effects of plasma conditions on the permeabilities of these membranes were also investigated in detail (Shao et al., 2007).
Vibrational Spectra and Molecular Mechanics
Research has been conducted on the infrared and Raman spectra of this compound. This study involved detailed vibrational frequency assignments and the reporting of refined force constants. The molecular mechanics calculations were made for both this compound and 4-methyl-2-hexyne, providing insights into their molecular structures (Woodyard et al., 1992).
Nanocomposite Membranes for Gas Separation
Poly(this compound) has been used in the development of ultrapermeable, reverse-selective nanocomposite membranes. These membranes exhibit enhanced permeability and selectivity for large organic molecules over small permanent gases. This advancement is attributed to the dispersion of nonporous, nanoscale fumed silica particles in the poly(this compound) (Merkel et al., 2002).
Polymerization and Membrane Properties
Polymerization of this compound using various catalysts has led to the production of polymers with specific molecular weights and properties. These polymers exhibit low electrical conductivities and are useful in various applications due to their distinct physical characteristics (Masuda et al., 1982).
Enhancement of Gas-Separation Membranes
Poly(this compound) has been modified in supercritical fluid media for the production of CO2-selective gas-separation membranes. This modification involves the introduction of quaternary ammonium salts into the polymer structure, significantly improving its selectivity towards CO2 (Polevaya et al., 2017).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
4-Methyl-2-pentyne, a type of alkyne, primarily targets the formation of carbon-carbon bonds in organic compounds . It is involved in the synthesis of longer carbon chains, acting as a nucleophile in SN2 reactions .
Mode of Action
The mode of action of this compound involves its interaction with strong bases such as sodium hydride (NaH) and sodium amide (NaNH2). The terminal alkynes can be deprotonated by these strong bases, resulting in an alkynide anion . This alkynide anion is a good nucleophile and can be used in SN2 reactions with primary substrates .
Biochemical Pathways
This compound affects the biochemical pathway of carbon-carbon bond formation. It is involved in the synthesis of internal alkynes with longer carbon chains . The alkynide anion, produced from the deprotonation of terminal alkynes, can react with primary substrates in an SN2 reaction, introducing a new carbon portion in the product .
Result of Action
The result of this compound’s action is the formation of new carbon-carbon bonds, leading to the synthesis of internal alkynes with longer carbon chains . This is a crucial process in organic synthesis, enabling the creation of complex organic compounds from simpler ones.
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of strong bases. For instance, the deprotonation of terminal alkynes requires the presence of strong bases . Additionally, the reaction rate may be influenced by temperature, as is common in many chemical reactions.
Properties
IUPAC Name |
4-methylpent-2-yne | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10/c1-4-5-6(2)3/h6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLMFWJQZLPEDDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
82695-07-6 | |
Record name | 2-Pentyne, 4-methyl-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82695-07-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID30175230 | |
Record name | 4-Methyl-2-pentyne | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30175230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
82.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21020-27-9 | |
Record name | 4-Methyl-2-pentyne | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021020279 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Methyl-2-pentyne | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30175230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Methyl-2-pentyne | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 4-methyl-2-pentyne?
A1: this compound has a molecular formula of C6H10 and a molecular weight of 82.14 g/mol.
Q2: How can one differentiate between the cis and trans isomers of poly(this compound) using spectroscopic techniques?
A2: []C NMR and IR spectroscopy are valuable tools for distinguishing the cis and trans isomers of poly(this compound). By comparing the experimental spectra with theoretically calculated ones, researchers can assign specific signals and bands to each configuration. []
Q3: How does the addition of fumed silica nanoparticles influence the gas permeability of poly(this compound) membranes?
A4: Surprisingly, incorporating fumed silica nanoparticles into poly(this compound) matrices increases their gas permeability. This contrasts with conventional filled polymer systems and is attributed to the disruption of polymer chain packing and a subsequent rise in free volume elements, facilitating molecular transport. [, ]
Q4: What strategies can be employed to mitigate physical aging in poly(this compound) membranes and improve their long-term performance?
A5: Several approaches have been explored to combat physical aging in poly(this compound) membranes, including crosslinking with bis azides [] and incorporating functionalized polyhedral oligomeric silsesquioxane (POSS)-fumed silica binary filler systems. [] These methods aim to enhance membrane stability and maintain permeability over extended periods.
Q5: What catalysts are effective for polymerizing this compound?
A6: Various catalytic systems have successfully polymerized this compound. These include those based on tungsten hexachloride, niobium pentachloride, and tantalum pentachloride, often combined with organometallic cocatalysts such as triphenylbismuth, triethylsilane, tetrabutyltin, and tetraphenyltin. [, , , ]
Q6: Can the polymerization of this compound be controlled to achieve specific macromolecular chain configurations?
A7: Yes, the configuration of poly(this compound) chains can be influenced by adjusting the polymerization conditions. Factors such as catalyst choice, temperature, and solvent polarity play a role in determining the ratio of cis to trans configurations in the resulting polymer. []
Q7: Has living polymerization of this compound been achieved?
A8: Yes, researchers have demonstrated living polymerization of this compound using specific (arylimido)niobium(V)–alkylidene complex catalysts in the presence of trimethylphosphine. This advance allows for the controlled synthesis of well-defined polymers with targeted molecular weights and architectures. [, ]
Q8: How does the structure of the monomer influence the polymerization process and properties of the resulting polymer?
A9: The number and branching of side chains in methylpentyne monomers significantly influence the polymerization process and the properties of the resulting polymers. For instance, these factors impact the polymer's color, softening point, electrical conductivity, and unpaired electron density. []
Q9: What are the potential applications of poly(this compound) in membrane technology?
A10: The exceptional gas permeability of poly(this compound) makes it suitable for diverse membrane-based gas separation processes, including natural gas conditioning, specifically the separation of heavier hydrocarbons like butane from methane. [, ] Additionally, its potential extends to applications involving vapor and gas separation, as demonstrated by its use in separating CO2 from various gas mixtures. [, , , ]
Q10: How does plasma treatment affect the gas permeability of poly(this compound) membranes?
A11: Plasma treatment using carbon tetrachloride significantly improves the selectivity of poly(this compound) membranes while slightly decreasing gas permeability. This modification enhances the material's ability to separate specific gases from mixtures. [, ]
Q11: Can poly(this compound) be used as a template material in nanofabrication?
A12: Indeed, the rigidity, chemical robustness, optical transparency, and vapor permeability of poly(this compound) render it a suitable template material for high-resolution patterning of nanoparticles and polymers in nanofabrication processes. [, ]
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